Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride

• CAS No.: 100516-64-1
• Molecular Formula: C20H30Si.Cl2Zr
• Molecular Weight: 460.67

Description

Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride is an organometallic compound with the chemical formula [(CH3)2Si(C5H4)2]2ZrCl2 . This compound is notable for its use in various chemical reactions and applications, particularly in the field of catalysis.

Preparation Methods

Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride is typically synthesized through metal chemical reactions. One common method involves reacting dimethylsilyl sodium chloride with tetramethylcyclopentadiene sodium in the presence of zirconium chloride . The reaction conditions usually require an inert atmosphere and controlled temperature to ensure the desired product is obtained.

Chemical Reactions Analysis

Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride undergoes various types of chemical reactions, including:

Substitution Reactions: This compound can participate in substitution reactions where the chlorine atoms are replaced by other ligands.

Oxidation and Reduction Reactions: It can undergo oxidation and reduction reactions, altering the oxidation state of the zirconium center.

Polymerization Reactions: It is often used as a catalyst in polymerization reactions, particularly in the production of polyolefins.

Common reagents used in these reactions include alkylating agents, reducing agents, and oxidizing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride has a wide range of scientific research applications:

Chemistry: It is used as a catalyst in various organic synthesis reactions, including polymerization and hydrogenation reactions.

Biology and Medicine:

Industry: It is used in the production of high-performance materials, such as advanced polymers and coatings.

Mechanism of Action

The mechanism by which dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride exerts its effects involves the activation of the zirconium center. This activation allows the compound to facilitate various chemical reactions by providing a reactive site for substrate molecules. The molecular targets and pathways involved depend on the specific reaction and application.

Comparison with Similar Compounds

Dimethylsilylbis(tetramethylcyclopentadienyl)zirconium dichloride can be compared with other similar organometallic compounds, such as:

Dimethylbis(cyclopentadienyl)silylzirconium dichloride: This compound has a similar structure but different substituents on the cyclopentadienyl rings.

Bis(tetramethylcyclopentadienyl)zirconium dichloride: This compound lacks the dimethylsilyl bridge, which can affect its reactivity and applications.

The uniqueness of this compound lies in its specific structure, which provides distinct reactivity and catalytic properties.